Cas no 26468-13-3 (1-(2-Hydroxyethyl)lepidinium Bromide)

• Product Name: 1-(2-Hydroxyethyl)lepidinium Bromide
• CAS No: 26468-13-3
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• CID: 1058912
• Update Time: 2025-06-08

1-(2-Hydroxyethyl)lepidinium Bromide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxyethyl)lepidinium Bromide
• 1-(2-HYDROXYETHYL)LEPIDINIUM BROMIDE,OFF-WHITE SOLID
• 2-(4-methylquinolin-1-ium-1-yl)ethanol,bromide

• Inchi： 1S/C12H14NO.BrH/c1-10-6-7-13(8-9-14)12-5-3-2-4-11(10)12;/h2-7,14H,8-9H2,1H3;1H/q+1;/p-1
• InChI Key： KYKKLHZRZRYVRC-UHFFFAOYSA-M
• SMILES： [Br-].OCC[N+]1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 267.02600

Experimental Properties

• PSA: 24.11000
• LogP: -1.56800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 1-(2-Hydroxyethyl)lepidinium Bromide

1-(2-Hydroxyethyl)lepidinium Bromide: A Comprehensive Overview

1-(2-Hydroxyethyl)lepidinium bromide (CAS No. 26468-13-3) is a unique organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, also referred to as lepidine hydrobromide, is characterized by its lepidine skeleton, which is a bicyclic structure with distinctive electronic properties. The presence of the hydroxyl group in the side chain introduces additional functional versatility, making it a valuable molecule for various applications.

The molecular formula of 1-(2-hydroxyethyl)lepidinium bromide is C₁₀H₁₆BrN₂O, and its molecular weight is approximately 247.0 g/mol. The compound exists as a bromide salt, which is water-soluble and exhibits a crystalline structure under standard conditions. Its physical properties, such as melting point and solubility, are critical factors in determining its suitability for different industrial and research applications.

Recent studies have highlighted the potential of lepidinium bromide derivatives in drug delivery systems due to their ability to form stable complexes with various therapeutic agents. For instance, researchers have explored the use of 1-(2-hydroxyethyl)lepidinium bromide as a carrier for anti-cancer drugs, leveraging its ability to encapsulate hydrophobic molecules and release them in a controlled manner. This application underscores the importance of understanding the compound's structural properties and interaction mechanisms at the molecular level.

In terms of synthesis, 1-(2-hydroxyethyl)lepidinium bromide can be prepared through a multi-step process involving nucleophilic substitution and acid-base reactions. The starting material typically involves lepidine or its derivatives, which undergo functionalization to introduce the hydroxyl group and bromide counterion. Optimization of reaction conditions, such as temperature and pH, is crucial to achieving high yields and purity levels.

The compound's electronic properties make it an interesting candidate for applications in electrochemistry and materials science. For example, studies have shown that lepidinium-based materials can exhibit favorable redox behavior, making them suitable for use in batteries or supercapacitors. Additionally, the compound's ability to form self-assembled monolayers has been explored for potential use in surface modification and sensor technologies.

One of the most promising areas of research involving 1-(2-hydroxyethyl)lepidinium bromide is its role in bioimaging applications. The compound's unique fluorescence properties have been exploited to develop novel contrast agents for imaging techniques such as fluorescence microscopy and magnetic resonance imaging (MRI). These advancements highlight the importance of interdisciplinary research in unlocking the full potential of this compound.

In conclusion, 1-(2-hydroxyethyl)lepidinium bromide (CAS No. 26468-13-3) is a versatile compound with a wide range of applications across multiple disciplines. Its structural features, chemical reactivity, and functional versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, it is clear that lepidinium bromide derivatives will play an increasingly important role in shaping future innovations in science and technology.